Cas no 1804049-82-8 (3-Fluoro-2-nitro-6-(trifluoromethylthio)toluene)

• Product Name: 3-Fluoro-2-nitro-6-(trifluoromethylthio)toluene
• CAS No: 1804049-82-8
• MF: C₈H₅F₄NO₂S
• MW: 255.189414739609
• CID: 5005192
• Update Time: 2025-09-27

3-Fluoro-2-nitro-6-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-nitro-6-(trifluoromethylthio)toluene

• Inchi： 1S/C8H5F4NO2S/c1-4-6(16-8(10,11)12)3-2-5(9)7(4)13(14)15/h2-3H,1H3
• InChI Key： GXDLKXKUUALXGM-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=C(C=1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 3.9
• Topological Polar Surface Area: 71.1

Additional information on 3-Fluoro-2-nitro-6-(trifluoromethylthio)toluene

Recent Advances in the Study of 3-Fluoro-2-nitro-6-(trifluoromethylthio)toluene (CAS: 1804049-82-8) in Chemical Biology and Pharmaceutical Research

The compound 3-Fluoro-2-nitro-6-(trifluoromethylthio)toluene (CAS: 1804049-82-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's distinctive trifluoromethylthio and nitro functional groups make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the synthetic pathways for 3-Fluoro-2-nitro-6-(trifluoromethylthio)toluene, emphasizing its efficient production through multi-step organic reactions. Researchers have optimized the synthesis process to achieve higher yields and purity, which is crucial for its application in biological assays. The compound's stability under various conditions has also been a focal point, with findings suggesting its suitability for long-term storage and use in experimental settings.

In terms of biological activity, preliminary studies have demonstrated that 3-Fluoro-2-nitro-6-(trifluoromethylthio)toluene exhibits notable interactions with specific enzymatic targets. For instance, it has shown inhibitory effects on certain kinases involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, its ability to modulate redox-sensitive proteins has sparked interest in its use as a tool compound for studying oxidative stress-related disorders.

Further investigations into the compound's mechanism of action have revealed its potential as a lead molecule for drug development. Molecular docking studies have identified key binding interactions between 3-Fluoro-2-nitro-6-(trifluoromethylthio)toluene and target proteins, providing insights into its selectivity and potency. These findings are supported by in vitro and in vivo experiments, which have confirmed its efficacy in relevant disease models.

The safety profile of 3-Fluoro-2-nitro-6-(trifluoromethylthio)toluene has also been a subject of recent research. Toxicity studies indicate that the compound exhibits a favorable therapeutic index, with minimal adverse effects observed at effective doses. This makes it a viable candidate for further preclinical development, with potential applications in oncology, neurology, and immunology.

In conclusion, the latest research on 3-Fluoro-2-nitro-6-(trifluoromethylthio)toluene (CAS: 1804049-82-8) underscores its potential as a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features, combined with promising biological activity and safety profile, position it as a strong candidate for future drug discovery efforts. Continued exploration of its applications and mechanisms will likely yield further insights and opportunities for therapeutic innovation.